Cas no 1272725-50-4 ((4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE)

• Product Name: (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• CAS No: 1272725-50-4
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 5582435
• PubChem ID: 131441363
• Update Time: 2025-08-03

(4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• (R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMAN-4-AMINE
• 1272725-50-4
• Y12789

• Inchi： 1S/C10H9F4NO/c11-7-4-9-5(8(15)1-2-16-9)3-6(7)10(12,13)14/h3-4,8H,1-2,15H2/t8-/m1/s1
• InChI Key： MQVMSHLLBMTNTA-MRVPVSSYSA-N
• SMILES： FC1=CC2=C(C=C1C(F)(F)F)[C@@H](CCO2)N

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE

Introducing (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE (CAS No. 1272725-50-4): A Compound with Significant Potential in Modern Pharmaceutical Research

CAS No. 1272725-50-4 refers to a specialized organic compound, (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE, which has garnered considerable attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of chromane derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts distinct chemical characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE molecule exhibits a complex three-dimensional arrangement, which is critical for its interaction with biological targets. The stereochemistry at the (4R) position plays a pivotal role in determining its pharmacological profile, influencing both potency and selectivity. This aspect has been a focal point for researchers aiming to optimize the compound's therapeutic potential.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The fluoro group at the 7-position of the chromane ring in this compound contributes to these desirable properties. Furthermore, the trifluoromethyl group at the 6-position introduces additional lipophilicity, which can be beneficial for crossing biological membranes and achieving effective drug delivery.

Current research in pharmaceutical chemistry increasingly emphasizes the development of molecules with tailored physicochemical properties to enhance drug-like characteristics. The combination of fluoro and trifluoromethyl substituents in (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE aligns well with these trends. Studies have demonstrated that such modifications can lead to compounds with improved pharmacokinetic profiles, reduced toxicity, and enhanced efficacy.

The potential applications of this compound are broad and span across various therapeutic areas. Preliminary investigations have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, its structural features hint at possible applications in anticancer research, where fluorinated chromanes have shown promise as kinase inhibitors.

The synthesis of (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE presents unique challenges due to the complexity of its molecular framework. Advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, are employed to achieve high enantiomeric purity and functional group specificity. These synthetic strategies are crucial for ensuring that the compound's biological activity is not compromised by impurities or incorrect stereochemistry.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies allow researchers to predict how (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE interacts with biological targets at the atomic level. This information is invaluable for designing derivatives with enhanced activity or reduced side effects.

The role of fluorine in modulating drug properties cannot be overstated. The electronic effects of fluorine atoms can significantly alter the reactivity and binding affinity of molecules. In (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE, the fluoro group at the 7-position likely influences hydrogen bonding interactions and electronic distribution within the molecule, while the trifluoromethyl group contributes to steric hindrance and lipophilicity.

Ongoing clinical trials and preclinical studies are essential for validating the therapeutic potential of this compound. Researchers are meticulously evaluating its efficacy, safety profile, and optimal dosing regimens. These studies aim to provide concrete evidence supporting its use in treating various diseases or conditions where current treatments are limited or inadequate.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process for novel pharmaceuticals like (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE. These approaches enable rapid identification of promising candidates from large libraries of compounds, followed by optimization using computational tools.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like (4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE may find utility in treating a wide range of diseases beyond their initial discovery scope.

In conclusion,(4R)-7-FLUORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE (CAS No. 1272725-50-4) represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and multifaceted biological activities. Its development underscores the importance of fluorinated compounds in modern drug discovery efforts and highlights the ongoing efforts by researchers worldwide to develop safer, more effective treatments for human diseases.